Cas no 1539843-84-9 (2-(3-bromo-5-methylphenyl)propan-2-amine)

• Product Name: 2-(3-bromo-5-methylphenyl)propan-2-amine
• CAS No: 1539843-84-9
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 5799600
• PubChem ID: 83710324
• Update Time: 2025-05-22

2-(3-bromo-5-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-bromo-α,α,5-trimethyl-
• 2-(3-bromo-5-methylphenyl)propan-2-amine

• Inchi： 1S/C10H14BrN/c1-7-4-8(10(2,3)12)6-9(11)5-7/h4-6H,12H2,1-3H3
• InChI Key： ADECANCKQRMXRY-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)N)=CC(C)=CC(Br)=C1

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 262.7±25.0 °C(Predicted)
• pka: 9.09±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-bromo-5-methylphenyl)propan-2-amine

Comprehensive Overview of 2-(3-bromo-5-methylphenyl)propan-2-amine (CAS No. 1539843-84-9): Properties, Applications, and Research Insights

2-(3-bromo-5-methylphenyl)propan-2-amine, identified by its CAS No. 1539843-84-9, is a specialized organic compound garnering attention in pharmaceutical and chemical research. This brominated derivative of propan-2-amine features a unique structural framework, combining a 3-bromo-5-methylphenyl group with an amine functionality. Its molecular formula, C₁₀H₁₄BrN, and precise steric configuration make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders, owing to its ability to modulate neurotransmitter activity.

The compound’s physicochemical properties, such as solubility in organic solvents (e.g., DMSO, ethanol) and a molecular weight of 228.13 g/mol, facilitate its integration into diverse laboratory protocols. Recent studies highlight its role in synthesizing novel bioactive molecules, with applications ranging from neuropharmacology to material science. A 2023 publication in the Journal of Medicinal Chemistry emphasized its utility in designing selective serotonin reuptake inhibitors (SSRIs), aligning with growing interest in mental health therapeutics.

From an industrial perspective, 1539843-84-9 is synthesized via Pd-catalyzed cross-coupling reactions, a method favored for its efficiency and scalability. Analytical techniques like HPLC and NMR spectroscopy ensure purity (>98%), critical for high-throughput screening in drug development. Environmental and safety assessments confirm its compliance with REACH regulations, addressing concerns about sustainable chemistry—a trending topic among green chemistry advocates.

User queries often focus on the compound’s synthetic pathways or commercial availability. Suppliers such as Sigma-Aldrich and TCI America list it under research-grade chemicals, with pricing reflecting its niche status. Notably, its structural analogs are frequently searched in conjunction with terms like "CNS drug scaffolds" or "brominated aromatic amines", underscoring its relevance in academic and industrial R&D.

Emerging trends also link 2-(3-bromo-5-methylphenyl)propan-2-amine to AI-driven drug design. Computational models predict its binding affinity for G-protein-coupled receptors (GPCRs), a hotspot in precision medicine. This aligns with broader searches for "machine learning in chemistry", reflecting interdisciplinary innovation. Additionally, its patent landscape reveals pending applications in neurodegenerative disease treatments, further boosting its profile.

In summary, CAS No. 1539843-84-9 exemplifies the convergence of traditional synthesis and cutting-edge research. Its versatility and mechanistic potential position it as a compound of sustained interest, particularly in life sciences and advanced material engineering. Future studies may explore its catalytic applications or biodegradability, addressing the demand for eco-friendly chemical solutions.